Cas no 142730-01-6 (4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester)

142730-01-6 structure
Product Name:4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester
CAS No:142730-01-6
Molecular Formula:C8H10N2O2
Molecular Weight:166.177201747894
CID:100961
PubChem ID:45082587
4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester
- ethyl 5-methylpyrimidine-4-carboxylate
- F53194
- AMY32259
- EN300-685312
- 142730-01-6
-
- MDL: MFCD17215891
- InChIKey: FXIBWMGPVMSQJH-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H10N2O2/c1-3-12-8(11)7-6(2)4-9-5-10-7/h4-5H,3H2,1-2H3
- SMILES: CCOC(=O)C1=NC=NC=C1C
Computed Properties
- Exact Mass: 166.074227566g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 166.074227566g/mol
- Heavy Atom Count: 12
- Complexity: 161
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 52.1Ų
4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-685312-0.05g |
ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 0.05g |
$768.0 | 2023-05-24 | ||
eNovation Chemicals LLC | Y1299422-250MG |
ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 97% | 250mg |
$230 | 2024-07-21 | |
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02765-5g |
Ethyl 5-methylpyrimidine-4-carboxylate |
142730-01-6 | 95% | 5g |
$2200 | 2023-09-07 |
4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:142730-01-6)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
4-Pyrimidinecarboxylicacid, 5-methyl-, ethyl ester Related Literature
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Jinjin Yin,Xiaoxiao He,Xuekun Jia,Kemin Wang,Fengzhou Xu Analyst, 2013,138, 2350-2356
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Ryan T. Clemens,Michael P. Jennings Chem. Commun., 2006, 2720-2721
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Chen Chen,Liying Liu,Wan Sun,Jie Ding,Yan-Ping Zhu,Bolin Zhu Org. Chem. Front., 2020,7, 3179-3185
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Natalie A. LaFranzo,Matthew K. Strulson,Dawn M. Yanker,Luke T. Dang,Joshua A. Maurer Mol. BioSyst., 2010,6, 894-901
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